Cas no 491-30-5 (1,2-dihydroisoquinolin-1-one)

1,2-dihydroisoquinolin-1-one Properties

Names and Identifiers

• 1-Hydroxyisoquinoline
• isocarbostyril
• 1(2H)-Isoquinolone
• 1-Isoquinolinol
• 2H-ISOQUINOLIN-1-ONE
• Isoquinolin-1(2H)-one
• isoquinolin-1-ol
• 1(2H)-isoquinolinone
• 1,2-Dihydroisochinolin-1-on
• 1-HIQ
• 1-hydroxyisoquinolin
• 1-Isoquinolone
• hydroxyisoquinoline
• isoquinolin-1-one
• isoquinoline-1-oxide
• isoquinolinone
• 1,2-dihydroisoquinolin-1-one
• isoquinolinol
• Isoquinolone
• Isocarbostyril, 98%
• 95EG3HGG1P
• 1(2H)-ISOQUINILONE
• VDBNYAPERZTOOF-UHFFFAOYSA-N
• oxidoisoquinolinium
• Isocarbostyril(1-hydr
• 1(2H)-Isoquinolinone
• MFCD00489132
• C06324
• InChI=1/C9H7NO/c11-9-8-4-2-1-3-7(8)5-6-10-9/h1-6H,(H,10,11
• HY-W002014
• GS-6582
• CHEBI:18350
• FT-0605543
• J-504795
• 4YS
• SY004064
• Isocarbostyril (VAN)
• 87602-67-3
• A7360
• AE-842/31875012
• 2(1H)-ISOQUINOLINONE
• UNII-95EG3HGG1P
• BCP23848
• AKOS007930083
• J-650286
• 491-30-5
• Oprea1_201307
• 1-(2H)-isoquinolone
• EN300-17570
• 1-oxo-1,2-dihydroisoquinoline
• AI3-62131
• isoquinolin-2(1H)-one
• CHEMBL339695
• DTXSID10197677
• AB1219
• BDBM50068775
• CS-W002014
• SB37336
• SCHEMBL8327294
• PD180480
• AKOS001059571
• AM20061248
• Z56960237
• MFCD00006899
• BCP26501
• HMS1760O13
• Q27103017
• NSC27273
• W-60387
• SCHEMBL3527162
• 489453-23-8
• AC-3150
• EINECS 207-732-1
• NS00042904
• SCHEMBL57212
• NSC-27273
• NSC 27273
• DB-013848
• ALBB-023588
• isoquinoline, 1-hydroxy-
• DB-375353
• +Expand

• MDL： MFCD00489132
• InChIKey： VDBNYAPERZTOOF-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO/c11-9-8-4-2-1-3-7(8)5-6-10-9/h1-6H,(H,10,11)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])N1[H]

Computed Properties

• Exact Mass: 145.052764g/mol
• Surface Charge: 0
• XLogP3: 1.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 145.052764g/mol
• Monoisotopic Mass: 145.052764g/mol
• Topological Polar Surface Area: 29.1Ų
• Heavy Atom Count: 11
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.94040
• PSA: 33.12000
• Boiling Point: 376.252ºC at 760 mmHg
• Melting Point: 211-214 °C (lit.)
• Flash Point: 218.788℃
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Density: 1.189 g/cm3

1,2-dihydroisoquinolin-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：N

1,2-dihydroisoquinolin-1-one Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%